Cas no 491-49-6 (2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-6-methyl-4H-chromen-4-one)

• Product Name: 2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-6-methyl-4H-chromen-4-one
• CAS No: 491-49-6
• MF: C₁₆H₁₂O₇
• MW: 316.262285232544
• CID: 1532582
• PubChem ID: 5281679
• Update Time: 2025-04-21

2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-6-methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-6-methyl-4H-chromen-4-one
• 2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-6-methylchromen-4-one
• 3,3',4',5,7-Pentahydroxy-6-methylflavone
• Pinoquercetin
• 6-C-Methylquercetin
• CHEBI:8224
• LMPK12112292
• 491-49-6
• DTXSID00415175
• Q27108001
• SCHEMBL12557418
• methylquercetin

• Inchi： 1S/C16H12O7/c1-6-9(18)5-11-12(13(6)20)14(21)15(22)16(23-11)7-2-3-8(17)10(19)4-7/h2-5,17-20,22H,1H3
• InChI Key： DTFXGVGIKNSCQQ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=C(C=2)O)O)=C(C(C2C(=C(C)C(=CC1=2)O)O)=O)O

Computed Properties

• Exact Mass: 316.05826
• Monoisotopic Mass: 316.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.716
• Boiling Point: 650.2°C at 760 mmHg
• Flash Point: 247.5°C
• Refractive Index: 1.791
• PSA: 127.45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones Flavonols